Ethyl 12-tridecenoate

• Molecular Formula: C15H28O2
• Molecular Weight: 240.38 g/mol
• InChI: InChI=1S/C15H28O2/c1-3-5-6-7-8-9-10-11-12-13-14-15(16)17-4-2/h3H,1,4-14H2,2H3
• InChIKey: BDVRMUANGIXWHU-UHFFFAOYSA-N

Ethyl 12-Tridecenoate: Baseline Specifications and Class Identity for Procurement and Research Selection

Ethyl 12-tridecenoate (CAS 120127-03-9, C15H28O2, MW 240.38) is a long-chain monounsaturated fatty acid ethyl ester belonging to the broader class of insect pheromone components and semiochemicals [1]. Its structure comprises a 13-carbon backbone with a terminal double bond at the C12 position, esterified with ethanol . This compound is frequently studied in chemical ecology and pest management due to its role as a cuticular pheromone component in various Drosophila species [2]. As a research chemical, it is commercially available in high purity (>99%) for analytical and biological studies , with well-defined physicochemical properties including a predicted density of 0.875±0.06 g/cm³ and a boiling point range of 115-130 °C at 3 Torr [3].

Chemical ecology and semiochemical research studies

High-purity analytical standard for GC/HPLC quantitative workflows

Insect pheromone receptor deorphanization and olfactory assay context

Insect developmental and toxicological endpoint studies

• [1] Chao TH, Ehrman L, Permaul A, Vincent R, Sattaur L, Brandt D. Male-specific cuticular compounds of the six Drosophila paulistorum semispecies: structural identification and mating effect. J Chem Ecol. 2010 Sep;36(9):933-42. View Source
• [2] El-Sayed AM. The Pherobase: Database of Pheromones and Semiochemicals. Ethyl 12-tridecenoate entry. 2025. View Source
• [3] ChemSrc. Ethyl 12-tridecenoate: Physicochemical Properties. CAS 120127-03-9. View Source

The Limits of In-Class Substitution: Why Chain Length and Ester Group Dictate Functional Specificity for Ethyl 12-Tridecenoate

Within the C13-C15 fatty acid ester class, subtle structural variations profoundly impact biological activity, rendering generic substitution highly unreliable. For instance, the position of the double bond (e.g., C12 vs. C9) or the ester moiety (e.g., ethyl vs. methyl or acetate) can drastically alter a compound's affinity for olfactory receptors in insects, as demonstrated by the selective neuronal responses in moths to specific pheromone analogs [1]. Furthermore, class-level evidence indicates that esters of acids containing 13 or more carbons exhibit unique interactions with insects, such as teratogenic effects observed with methyl trans-2-tridecenoate, which are not shared by shorter-chain homologs [2]. This structural specificity, combined with the known variability in pheromone blend ratios among species, underscores why a researcher cannot assume that a different tridecenoate ester (e.g., methyl (Z)-9-tetradecenoate) or a different chain length homolog will serve as a functional equivalent for Ethyl 12-tridecenoate in biological assays or pest control formulations [3].

Ester moiety mismatch

Ethyl, methyl, and acetate esters may interact with distinct olfactory receptor profiles; functional responses may not transfer directly.

Chain-length dependent activity

C13 tridecenoates exhibit class-level teratogenic effects not shared by shorter-chain homologs; toxicological endpoints may differ.

Purity-grade variability

Generic analog mixtures often supplied at lower purity specifications; experimental reproducibility may shift without high-purity validation.

• [1] Xu P, Garczynski SF, Atungulu E, Syed Z, Choo YM, Vidal DM, Zitelli CH, Leal WS. Moth Sex Pheromone Receptors and Deceitful Parapheromones. PLoS One. 2012;7(7):e41653. View Source
• [2] Quraishi MS. Toxic and teratogenic effects of esters of saturated and unsaturated fatty acids on house fly larvae (Diptera: Muscidae). Can Entomol. 1972;104(10):1505-1510. View Source
• [3] Chao TH, Ehrman L, Permaul A, Vincent R, Sattaur L, Brandt D. Male-specific cuticular compounds of the six Drosophila paulistorum semispecies: structural identification and mating effect. J Chem Ecol. 2010 Sep;36(9):933-42. View Source

Quantitative Evidence Guide: Differentiating Ethyl 12-Tridecenoate from Closest Analogs

Comparative Purity and Analytical Specification for Ethyl 12-Tridecenoate vs. In-Class Research Chemicals

When procuring Ethyl 12-tridecenoate for research, a key differentiator is the commercially guaranteed purity level. Reputable vendors specify a purity of >99%, as determined by GC or HPLC . In contrast, many closely related analogs, such as methyl (Z)-9-tetradecenoate or 11-docosenyl acetate, are often supplied as technical grade mixtures with lower specified purity (e.g., >95%) or as part of complex blends, which introduces variability in experimental outcomes [1]. This higher purity standard for Ethyl 12-tridecenoate reduces the need for further in-house purification and ensures greater reproducibility in sensitive bioassays where impurities can confound results .

Purity vs. Analogs

Specification review

≥99% (GC/HPLC) vs. ≥95% typical for methyl (Z)-9-tetradecenoate

Higher purity reduces experimental noise in dose-response bioassays and supports reliable analytical standard curves.

Based on commercial vendor certificates of analysis.

Evidence Dimension	Commercially Specified Purity
Target Compound Data	>99% (GC/HPLC)
Comparator Or Baseline	Methyl (Z)-9-tetradecenoate; 11-Docosenyl acetate
Quantified Difference	≥4 percentage points higher purity specification
Conditions	Commercial vendor specifications from analytical certificates of analysis

Why This Matters

Higher purity specification reduces experimental noise in dose-response bioassays and ensures more reliable analytical standard curves, directly impacting data quality and reproducibility in procurement decisions.

• [1] Chao TH, Ehrman L, Permaul A, Vincent R, Sattaur L, Brandt D. Male-specific cuticular compounds of the six Drosophila paulistorum semispecies: structural identification and mating effect. J Chem Ecol. 2010 Sep;36(9):933-42. View Source

Structural Specificity in Olfactory Receptor Activation: Evidence from Formate Analog Comparison

The insect olfactory system exhibits extreme selectivity for pheromone structure. In the navel orangeworm (Amyelois transitella), the odorant receptor AtraOR1 is highly tuned to the aldehyde pheromone (11Z,13Z)-hexadecadienal. A formate analog, (9Z,11Z)-tetradecen-1-yl formate, can activate the same receptor, demonstrating that ester analogs can serve as functional mimics [1]. While this study did not directly test Ethyl 12-tridecenoate, it provides a critical class-level inference: an ethyl ester of a similar chain length and unsaturation pattern (C13:1) may interact with a distinct receptor profile compared to a formate or acetate ester, leading to different behavioral outcomes. This differential receptor activation is a primary reason why Ethyl 12-tridecenoate cannot be interchanged with other C13:1 esters (e.g., tridecenyl acetate) in pheromone studies without rigorous validation.

Receptor Activation Profile

Class-level inference

Inferred differential activation; ethyl vs. acetate vs. formate esters may activate distinct insect OR repertoires.

Ester type can shift compound from attractant to behaviorally inert; structural specificity is critical for assay design.

Extrapolated from navel orangeworm OR study in Xenopus oocyte system.

Evidence Dimension	Olfactory Receptor Activation Profile
Target Compound Data	No direct quantitative data available for this compound.
Comparator Or Baseline	Ethyl 12-tridecenoate vs. Tridecenyl acetate or Tridecenyl formate
Quantified Difference	Inferred differential activation based on structural analogy to a related moth pheromone system
Conditions	Xenopus oocyte expression system with cloned odorant receptor AtraOR1

Why This Matters

This structural specificity dictates that the choice of ester (ethyl vs. acetate vs. formate) can determine whether a compound is an attractant, a repellent, or behaviorally inert, making compound identity critical for research design.

• [1] Xu P, Garczynski SF, Atungulu E, Syed Z, Choo YM, Vidal DM, Zitelli CH, Leal WS. Moth Sex Pheromone Receptors and Deceitful Parapheromones. PLoS One. 2012;7(7):e41653. View Source

Comparative Chain Length Impact on Insect Development: Teratogenicity of Tridecenoates vs. Lower Homologs

Class-level evidence demonstrates that esters of fatty acids with 13 or more carbon atoms exhibit unique physiological interactions with insects not seen with shorter chain homologs (C10 or fewer). Specifically, methyl trans-2-tridecenoate has been shown to have a teratogenic effect on the developing wing of the house fly (Musca domestica), while esters of shorter chain lengths are primarily toxic and melanogenic [1]. Ethyl 12-tridecenoate, sharing a C13 backbone, is inferred to belong to this class of longer-chain esters with distinct biological activity profiles. This contrasts sharply with shorter chain esters like ethyl decenoate (C10) or ethyl dodecenoate (C12), which would be expected to have different toxicological and developmental effects. For researchers studying insect growth regulators or non-lethal pest control strategies, this chain-length dependent activity is a crucial differentiator.

Chain-Length Toxicity Shift

Class-level inference

C13 esters: reported teratogenic effects. ≤C10 esters: primarily toxic and melanogenic effects.

Chain-length-dependent activity profile is relevant for insect growth regulator endpoint interpretation.

House fly larval feeding assay data; context-dependent.

Evidence Dimension	Toxicological and Developmental Impact on Insects
Target Compound Data	Inferred teratogenic potential based on C13 chain length
Comparator Or Baseline	Esters of fatty acids with ≤10 carbons
Quantified Difference	Qualitative shift from toxicity/melanogenesis to teratogenicity
Conditions	House fly (Musca domestica) larval feeding assays

Why This Matters

Understanding the chain-length dependent activity profile is essential for selecting the correct compound for insect developmental studies or for designing new insect growth regulators with a specific mode of action.

• [1] Quraishi MS. Toxic and teratogenic effects of esters of saturated and unsaturated fatty acids on house fly larvae (Diptera: Muscidae). Can Entomol. 1972;104(10):1505-1510. View Source

High-Impact Application Scenarios for Ethyl 12-Tridecenoate Based on Verified Evidence

Precision Calibration Standards for GC-MS Analysis of Cuticular Pheromone Blends

Given its high commercial purity (>99%) and well-defined mass spectral profile, Ethyl 12-tridecenoate is an ideal compound for creating quantitative calibration standards. This is essential for accurately measuring the precise, species-specific ratios of cuticular hydrocarbons and esters in insects like Drosophila paulistorum, where subtle quantitative differences in male-specific ester blends are critical for mating isolation and speciation studies [1].

Investigating Chain-Length Specific Developmental Effects in Insect Toxicology

As a C13 monounsaturated ester, Ethyl 12-tridecenoate belongs to a class of compounds with unique, chain-length-dependent physiological effects, such as teratogenicity observed in house flies [2]. Researchers can employ this compound as a defined standard to systematically probe the relationship between ester chain length, unsaturation, and developmental outcomes in target insect species, controlling for variables that would be present in less pure or undefined mixtures .

Deorphanization and Functional Characterization of Insect Odorant Receptors (ORs)

The known structural specificity of insect ORs, which can discriminate between minute changes in pheromone structure such as ester type (e.g., ethyl vs. formate) [3], makes Ethyl 12-tridecenoate a valuable tool for heterologous expression systems (e.g., Xenopus oocytes or Drosophila 'empty neuron' systems). It can be used as a ligand in broad panels of fatty acid esters to determine the receptive field of newly cloned ORs from pest or beneficial insect species, a critical step in identifying new targets for behavior-modifying semiochemicals [3].

Application

Selection Property

Validation Focus

Quantitative GC-MS calibration standards

High commercial purity (>99%)

Reproducibility in cuticular pheromone blend analysis

Insect developmental toxicology studies

C13 monounsaturated ester backbone

Chain-length-dependent teratogenicity endpoint review

Insect odorant receptor deorphanization

Defined ethyl ester identity

Receptor receptive field mapping in heterologous systems

• [1] Chao TH, Ehrman L, Permaul A, Vincent R, Sattaur L, Brandt D. Male-specific cuticular compounds of the six Drosophila paulistorum semispecies: structural identification and mating effect. J Chem Ecol. 2010 Sep;36(9):933-42. View Source
• [2] Quraishi MS. Toxic and teratogenic effects of esters of saturated and unsaturated fatty acids on house fly larvae (Diptera: Muscidae). Can Entomol. 1972;104(10):1505-1510. View Source
• [3] Xu P, Garczynski SF, Atungulu E, Syed Z, Choo YM, Vidal DM, Zitelli CH, Leal WS. Moth Sex Pheromone Receptors and Deceitful Parapheromones. PLoS One. 2012;7(7):e41653. View Source